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Compound Name: 4-Isopropylphenylboronic acid

Cat. No.: B156128 Get Quote

An In-depth Technical Guide to 4-
Isopropylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropylphenylboronic acid, a member of the versatile family of arylboronic acids, serves

as a crucial building block in modern organic synthesis. Its utility is most prominently

showcased in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-

winning methodology for the formation of carbon-carbon bonds. This reaction is instrumental in

the synthesis of complex organic molecules, including a wide array of pharmaceuticals and

advanced materials. The isopropyl functionality on the phenyl ring provides specific steric and

electronic properties that can be leveraged to fine-tune the characteristics of the target

molecules. This technical guide provides a comprehensive overview of the physical and

chemical properties of 4-isopropylphenylboronic acid, detailed experimental protocols for its

synthesis and purification, in-depth spectral analysis, and its application in drug development.

Core Physical and Chemical Properties
4-Isopropylphenylboronic acid is a white to off-white crystalline solid. Its fundamental

properties are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference(s)

Molecular Formula C₉H₁₃BO₂ [1]

Molecular Weight 164.01 g/mol [1]

Melting Point 110-112 °C

Boiling Point 285.9 °C at 760 mmHg

Density 1.04 g/cm³

Flash Point 126.7 °C

CAS Number 16152-51-5 [1]

IUPAC Name
(4-propan-2-ylphenyl)boronic

acid
[1]

Synthesis and Purification
The synthesis of 4-isopropylphenylboronic acid is most commonly achieved through the

reaction of a Grignard reagent, formed from 4-isopropylbromobenzene, with a trialkyl borate

followed by acidic hydrolysis.

Experimental Protocol: Synthesis via Grignard Reaction
This protocol outlines a standard laboratory procedure for the synthesis of 4-
isopropylphenylboronic acid.

Materials:

4-Isopropylbromobenzene

Magnesium turnings

Iodine (crystal)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Trimethyl borate
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Hydrochloric acid (aqueous solution)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Grignard Reagent Formation:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

Add a solution of 4-isopropylbromobenzene in anhydrous diethyl ether or THF dropwise to

the magnesium turnings. The reaction is initiated by gentle heating or sonication.

Once the reaction starts, as evidenced by the disappearance of the iodine color and gentle

refluxing, add the remaining 4-isopropylbromobenzene solution at a rate that maintains a

steady reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Borylation:

Cool the Grignard solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of trimethyl borate in anhydrous diethyl ether or THF to the cooled

Grignard reagent, maintaining the temperature below -70 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or overnight.

Hydrolysis and Work-up:
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Cool the reaction mixture in an ice bath and slowly quench it by adding a cold aqueous

solution of hydrochloric acid.

Separate the organic layer and extract the aqueous layer with diethyl ether or ethyl

acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

or sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude 4-isopropylphenylboronic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b156128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grignard Reagent Formation

Borylation

Hydrolysis & Work-up

4-Isopropylbromobenzene
4-Isopropylphenylmagnesium bromide

Anhydrous Ether/THF

Mg

Borate_Ester_Intermediate

-78 °C

B(OCH3)3

4-Isopropylphenylboronic acidAqueous HCl
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Pd(0)Ln

Oxidative Addition

Ar-X

Ar-Pd(II)L2-X

Transmetalation

R-B(OH)2 Base

Ar-Pd(II)L2-R

Reductive Elimination

Ar-R

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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